Cas no 2228426-24-0 (tert-butyl N-[4-(azetidin-3-yloxy)cyclohexyl]carbamate)

• Product Name: tert-butyl N-[4-(azetidin-3-yloxy)cyclohexyl]carbamate
• CAS No: 2228426-24-0
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 6611176
• PubChem ID: 165649934
• Update Time: 2025-10-28

tert-butyl N-[4-(azetidin-3-yloxy)cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-(azetidin-3-yloxy)cyclohexyl]carbamate
• 2228426-24-0
• EN300-1874362

• Inchi： 1S/C14H26N2O3/c1-14(2,3)19-13(17)16-10-4-6-11(7-5-10)18-12-8-15-9-12/h10-12,15H,4-9H2,1-3H3,(H,16,17)
• InChI Key： RGUXJZDQBXTJCO-UHFFFAOYSA-N
• SMILES： O(C1CNC1)C1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 270.19434270g/mol
• Monoisotopic Mass: 270.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-[4-(azetidin-3-yloxy)cyclohexyl]carbamate

Professional Introduction to Compound with CAS No. 2228426-24-0 and Product Name: tert-butyl N-[4-(azetidin-3-yloxy)cyclohexyl]carbamate

The compound with the CAS number 2228426-24-0 and the product name tert-butyl N-[4-(azetidin-3-yloxy)cyclohexyl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular framework of this compound incorporates a cyclohexyl moiety linked to an azetidine ring, which is further modified by a carbamate group. Such structural features are particularly intriguing because they can influence the compound's pharmacokinetic properties, including solubility, bioavailability, and metabolic stability.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their therapeutic potential. Carbamates are known for their versatility in medicinal chemistry, often serving as key intermediates in the synthesis of bioactive molecules. The presence of the tert-butyl group in the molecular structure of tert-butyl N-[4-(azetidin-3-yloxy)cyclohexyl]carbamate not only enhances the compound's lipophilicity but also provides a stable handle for further chemical modifications. This feature is particularly valuable in drug design, where fine-tuning of physicochemical properties is crucial for achieving optimal pharmacological activity.

The azetidine ring, a five-membered heterocyclic amine, introduces additional complexity to the compound's structure. Azetidine derivatives have been extensively studied for their biological activities, including antimicrobial, anti-inflammatory, and analgesic properties. The incorporation of this moiety into the molecular scaffold of tert-butyl N-[4-(azetidin-3-yloxy)cyclohexyl]carbamate suggests that it may exhibit similar or even enhanced biological effects. This hypothesis is supported by recent studies demonstrating that azetidine-based compounds can interact with various biological targets, leading to therapeutic outcomes.

The cyclohexyl group in the compound's structure contributes to its overall steric bulk and influences its interaction with biological targets. Cyclohexane derivatives are frequently employed in drug design due to their ability to mimic natural biomolecules and enhance binding affinity. In the context of tert-butyl N-[4-(azetidin-3-yloxy)cyclohexyl]carbamate, the cyclohexyl moiety may play a critical role in optimizing the compound's binding interactions with potential therapeutic targets. This aspect is particularly relevant in the development of small-molecule drugs, where precise spatial arrangement and orientation are essential for efficacy.

Recent advancements in computational chemistry have enabled more sophisticated modeling of molecular interactions, allowing researchers to predict and optimize the pharmacological properties of novel compounds. In the case of tert-butyl N-[4-(azetidin-3-yloxy)cyclohexyl]carbamate, computational studies have been instrumental in understanding how its structural features influence its biological activity. These studies have revealed that the compound's unique architecture may confer selectivity for certain biological targets over others, making it a promising candidate for further development.

The synthesis of tert-butyl N-[4-(azetidin-3-yloxy)cyclohexyl]carbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 4-(azetidin-3-yloxy)cyclohexanol, which is then converted into the corresponding carbamate derivative using a tert-butyl carbamate source. The reaction conditions must be carefully controlled to minimize side reactions and ensure regioselectivity.

The physicochemical properties of tert-butyl N-[4-(azetidin-3-yloxy)cyclohexyl]carbamate, including its solubility, melting point, and stability, are critical factors that determine its suitability for pharmaceutical applications. These properties can be influenced by various factors such as pH, temperature, and solvent choice. Recent studies have shown that optimizing these parameters can significantly enhance the compound's bioavailability and therapeutic efficacy.

In conclusion, tert-butyl N-[4-(azetidin-3-yloxy)cyclohexyl]carbamate, with its CAS number 2228426-24-0, represents a promising candidate for further exploration in pharmaceutical research. Its unique molecular structure and diverse functional groups make it an attractive scaffold for developing novel therapeutic agents. As research in this field continues to evolve, it is likely that compounds like this will play an increasingly important role in addressing unmet medical needs.